Cas no 532974-27-9 (N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide)

N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide structure
532974-27-9 structure
Product Name:N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide
CAS No:532974-27-9
MF:C29H29N3O2S
MW:483.624465703964
CID:6215948
PubChem ID:4582511
Update Time:2025-10-25

N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide
    • 532974-27-9
    • AKOS024582940
    • N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
    • N-[2-[3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,5-dimethylbenzamide
    • F0554-0591
    • Oprea1_562045
    • N-(2-(3-((2-(indolin-1-yl)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,5-dimethylbenzamide
    • Inchi: 1S/C29H29N3O2S/c1-20-15-21(2)17-23(16-20)29(34)30-12-14-31-18-27(24-8-4-6-10-26(24)31)35-19-28(33)32-13-11-22-7-3-5-9-25(22)32/h3-10,15-18H,11-14,19H2,1-2H3,(H,30,34)
    • InChI Key: ABVNCLNGHMBFMN-UHFFFAOYSA-N
    • SMILES: S(CC(N1C2C=CC=CC=2CC1)=O)C1=CN(CCNC(C2C=C(C)C=C(C)C=2)=O)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 483.19804835g/mol
  • Monoisotopic Mass: 483.19804835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 79.6Ų

N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0554-0591-2μmol
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0554-0591-5μmol
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0554-0591-10μmol
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0554-0591-20μmol
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0554-0591-1mg
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0554-0591-2mg
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0554-0591-3mg
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0554-0591-4mg
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0554-0591-5mg
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0554-0591-10mg
N-[2-(3-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H-indol-1-yl)ethyl]-3,5-dimethylbenzamide
532974-27-9 90%+
10mg
$79.0 2023-05-17

Additional information on N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide

Research Briefing on N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide (CAS: 532974-27-9)

The compound N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide (CAS: 532974-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent modulator of specific signaling pathways, particularly those involved in inflammation and oncogenesis. The structural complexity of the molecule, featuring indole and benzamide moieties, allows for selective interaction with target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and specificity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in inhibiting key enzymes such as kinases and proteases, which are critical in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide exhibited nanomolar inhibitory activity against a subset of tyrosine kinases implicated in cancer cell proliferation. These findings underscore its potential as a lead compound for oncology therapeutics.

Further investigations into the pharmacokinetic properties of 532974-27-9 have revealed favorable absorption and metabolic stability profiles, although challenges remain in optimizing its bioavailability. Researchers are exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, N-2-(3-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H-indol-1-yl)ethyl-3,5-dimethylbenzamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation to fully exploit its therapeutic potential. Future research should focus on addressing its pharmacokinetic limitations and expanding its application to other disease models.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd